Cas no 39950-77-1 (1-Propanol, 2-methyl-,magnesium salt (9CI))

• Product Name: 1-Propanol, 2-methyl-,magnesium salt (9CI)
• CAS No: 39950-77-1
• MF: C₈H₁₈MgO₂
• MW: 170.532323360443
• CID: 322296
• PubChem ID: 9812874
• Update Time: 2025-04-19

1-Propanol, 2-methyl-,magnesium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-methyl-,magnesium salt (9CI)
• magnesium,2-methylpropan-1-olate
• 1-propanolate, 2-methyl-, magnesium salt
• Magnesium 2-methylpropanolate
• SCHEMBL825338
• EINECS 254-712-3
• 39950-77-1
• NS00088828
• DTXSID60192995

• Inchi： 1S/2C4H9O.Mg/c2*1-4(2)3-5;/h2*4H,3H2,1-2H3;/q2*-1;+2
• InChI Key： XQKMTQDVCPIKBV-UHFFFAOYSA-N
• SMILES： [Mg+2].[O-]CC(C)C.[O-]CC(C)C

Computed Properties

• Exact Mass: 170.11574
• Monoisotopic Mass: 97.050382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 17.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1

Experimental Properties

• Boiling Point: 105°Cat760mmHg
• Flash Point: 27.8°C
• PSA: 46.12